Cas no 1581750-87-9 (6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol)

• Product Name: 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol
• CAS No: 1581750-87-9
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 4610356
• PubChem ID: 78358044
• Update Time: 2025-06-11

6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol Chemical and Physical Properties

Names and Identifiers

• 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol
• [4-benzyl-6-(phenylmethoxymethyl)morpholin-2-yl]methanol
• 1581750-87-9
• CS-M1094
• FIXBPASWOSCPPO-VQTJNVASSA-N
• {(2S,6R)-4-benzyl-6-[(benzyloxy)methyl]morpholin-2-yl}methanol
• C13449
• ((2S,6R)-4-benzyl-6-(benzyloxymethyl)morpholin-2-yl)methanol
• AKOS037650843
• SCHEMBL17005370
• CS-15395

• Inchi： 1S/C20H25NO3/c22-14-19-12-21(11-17-7-3-1-4-8-17)13-20(24-19)16-23-15-18-9-5-2-6-10-18/h1-10,19-20,22H,11-16H2
• InChI Key： FIXBPASWOSCPPO-UHFFFAOYSA-N
• SMILES： O1C(CO)CN(CC2C=CC=CC=2)CC1COCC1C=CC=CC=1

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol

Comprehensive Overview of 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol (CAS No. 1581750-87-9)

6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol (CAS No. 1581750-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to the morpholine derivatives class, which is known for its versatility in drug design and synthesis. Researchers and industry professionals frequently search for terms like "morpholine derivatives in drug discovery", "CAS 1581750-87-9 applications", and "synthesis of 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol", highlighting the growing interest in this molecule.

The molecular structure of 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol features a morpholine core substituted with phenylmethyl and phenylmethoxymethyl groups, along with a hydroxymethyl functional group. This arrangement provides the compound with distinct chemical reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Recent trends in organic chemistry emphasize the importance of such intermediates, particularly in the development of targeted therapies and small-molecule inhibitors. Searches for "morpholine-based pharmaceuticals" and "building blocks for medicinal chemistry" often lead to discussions about compounds like this one.

One of the key areas where 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol shows promise is in the field of catalysis and ligand design. The morpholine ring, combined with its aromatic substituents, can act as a chelating agent or a stabilizing moiety in catalytic systems. This aligns with current research trends focusing on sustainable chemistry and green synthesis, topics that dominate academic and industrial discussions. Users often inquire about "eco-friendly catalytic systems" and "morpholine ligands in asymmetric synthesis", further underscoring the relevance of this compound.

In addition to its synthetic utility, 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol has been explored for its potential biological activities. While not a drug itself, its structural motifs are common in molecules with anti-inflammatory, antimicrobial, and central nervous system (CNS) activity. This has led to increased searches for "morpholine derivatives in CNS drug development" and "phenylmethyl-substituted morpholines". The compound's ability to modulate pharmacokinetic properties, such as solubility and bioavailability, makes it a subject of interest in pharmacokinetic optimization studies.

The synthesis of 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol typically involves multi-step organic reactions, including alkylation, etherification, and hydroxymethylation. These processes are often optimized for yield and purity, as reflected in searches for "high-yield synthesis of morpholine derivatives" and "purification techniques for complex ethers". Advances in flow chemistry and microwave-assisted synthesis have further streamlined the production of such compounds, addressing the demand for efficient and scalable methods.

From a commercial perspective, CAS No. 1581750-87-9 is available through specialized chemical suppliers, catering to research institutions and pharmaceutical companies. The compound's niche application spectrum ensures its relevance in high-value markets, particularly in custom synthesis and contract research organizations (CROs). Online queries such as "suppliers of 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol" and "bulk purchase of CAS 1581750-87-9" indicate a steady demand for this chemical.

In summary, 6-[(Phenylmethoxy)methyl]-4-(phenylmethyl)-2-morpholinemethanol (CAS No. 1581750-87-9) represents a versatile and valuable compound in modern chemical research. Its structural features and functional groups make it a key player in drug discovery, catalysis, and material science. As the scientific community continues to explore new synthetic methodologies and bioactive molecules, this compound is likely to remain a focal point of innovation. Whether you're a researcher investigating "morpholine derivatives" or a chemist optimizing "multi-step organic syntheses", understanding this molecule's potential is essential for advancing your work.